Cas no 114364-57-7 (2-bromo-4,5-didodecoxybenzonitrile)

• Product Name: 2-bromo-4,5-didodecoxybenzonitrile
• CAS No: 114364-57-7
• MF: C₃₁H₅₂BrNO₂
• MW: 550.654088973999
• CID: 2612741
• PubChem ID: 71338244
• Update Time: 2025-04-21

2-bromo-4,5-didodecoxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4,5-didodecoxybenzonitrile
• 114364-57-7
• DTXSID90765853
• 2-BROMO-4,5-BIS(DODECYLOXY)BENZONITRILE

• Inchi： 1S/C31H52BrNO2/c1-3-5-7-9-11-13-15-17-19-21-23-34-30-25-28(27-33)29(32)26-31(30)35-24-22-20-18-16-14-12-10-8-6-4-2/h25-26H,3-24H2,1-2H3
• InChI Key： KHKCOSBPSGZBHD-UHFFFAOYSA-N
• SMILES： BrC1C(C#N)=CC(=C(C=1)OCCCCCCCCCCCC)OCCCCCCCCCCCC

Computed Properties

• Exact Mass: 549.31814Da
• Monoisotopic Mass: 549.31814Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 35
• Rotatable Bond Count: 24
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 13.4
• Topological Polar Surface Area: 42.3Ų